Cas no 112368-54-4 (Ethanone,2-bromo-1-[4-(fluoro-18F)phenyl]-)

• Product Name: Ethanone,2-bromo-1-[4-(fluoro-18F)phenyl]-
• CAS No: 112368-54-4
• MF: C₈H₆BrFO
• MW: 216.037580013275
• CID: 178666
• PubChem ID: 451341
• Update Time: 2025-04-19

Ethanone,2-bromo-1-[4-(fluoro-18F)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-[4-(fluoro-18F)phenyl]-
• 2-bromo-1-(4-fluoranylphenyl)ethanone
• 4-fluorophenacyl bromide
• (18F) 4-Fluorophenacyl bromide
• 2-Bromo-1-(4-(fluoro-18F)phenyl)ethanone
• 2-bromo-1-(4-fluorophenyl)ethanone
• 2-bromo-1-[4-(~18~F)fluorophenyl]ethanone
• Ethanone, 2-bromo-1-(4-(fluoro-18F)phenyl)-
• 112368-54-4
• 2-bromo-1-(4-(18F)fluoranylphenyl)ethanone
• SCHEMBL10327311
• 2-Bromo-1-[4-(~18~F)fluorophenyl]ethan-1-one
• DTXSID30920742
• MOLI001956

• Inchi： 1S/C8H6BrFO/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4H,5H2/i10-1
• InChI Key： ZJFWCELATJMDNO-LMANFOLPSA-N
• SMILES： BrCC(C1C=CC(=CC=1)[18F])=O

Computed Properties

• Exact Mass: 215.95858
• Monoisotopic Mass: 214.96114g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones